Cas no 69150-58-9 (etioporphyrin i dihydrobromide)

• Product Name: etioporphyrin i dihydrobromide
• CAS No: 69150-58-9
• MF: C₃₂H₄₀Br₂N₄
• MW: 640.5
• CID: 973169
• PubChem ID: 24855207
• Update Time: 2025-05-20

etioporphyrin i dihydrobromide Chemical and Physical Properties

Names and Identifiers

• etioporphyrin i dihydrobromide
• 2,7,12,17-tetraethyl-3,8,13,18-tetramethyl-21,22-dihydroporphyrin,dihydrobromide
• Etioporphyrin I dihydrobromide synthetic
• 2,7,12,17-tetraethyl-3,8,13,18-tetramethyl-21,22-dihydroporphyrin;dihydrobromide
• DTXSID00583464
• Etioporphyrin I dihydrobromide, synthetic
• 2,7,12,17-Tetraethyl-3,8,13,18-tetramethylporphyrin--hydrogen bromide (1/2)
• ETIOPORPHYRINIDIHYDROBROMIDE
• 69150-58-9

• MDL： MFCD00077765
• Inchi： InChI=1S/C32H38N4.2BrH/c1-9-21-17(5)25-14-30-23(11-3)19(7)27(35-30)16-32-24(12-4)20(8)28(36-32)15-31-22(10-2)18(6)26(34-31)13-29(21)33-25;;/h13-16,33-34H,9-12H2,1-8H3;2*1H
• InChI Key： OFTIRHMWTNCKQL-SEUKLDDDSA-N
• SMILES： CCC1=C(C2=CC3=C(C(=C(N3)C=C4C(=C(C(=N4)C=C5C(=C(C(=N5)C=C1N2)C)CC)C)CC)C)CC)C.Br.Br

Computed Properties

• Exact Mass: 640.15992g/mol
• Monoisotopic Mass: 638.16197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 727
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Boiling Point: 823.7°C at 760 mmHg
• Flash Point: 451.9°C

etioporphyrin i dihydrobromide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10

Additional information on etioporphyrin i dihydrobromide

Etioporphyrin I Dihydrobromide (CAS No. 69150-58-9): A Comprehensive Guide to Its Properties and Applications

Etioporphyrin I dihydrobromide (CAS No. 69150-58-9) is a highly specialized porphyrin derivative that has garnered significant attention in both academic and industrial research. This compound, characterized by its unique tetrapyrrole structure, plays a pivotal role in fields such as photodynamic therapy, materials science, and biochemical research. Its dihydrobromide salt form enhances solubility, making it a preferred choice for experimental applications. In this article, we delve into the molecular properties, applications, and current trends surrounding this fascinating compound.

The porphyrin core of etioporphyrin I dihydrobromide is central to its functionality. Porphyrins are renowned for their ability to coordinate with metal ions, forming complexes that are essential in biological systems, such as hemoglobin and chlorophyll. The etioporphyrin I variant, in particular, is a synthetic analog that mimics these natural pigments, offering researchers a versatile tool for studying electron transfer processes and light absorption mechanisms. The dihydrobromide counterion further stabilizes the compound, ensuring consistent performance in laboratory settings.

One of the most compelling applications of etioporphyrin I dihydrobromide lies in photodynamic therapy (PDT), a cutting-edge treatment for certain medical conditions. PDT leverages photosensitizers like porphyrins to generate reactive oxygen species (ROS) upon light exposure, targeting specific cells with precision. Researchers are actively exploring how etioporphyrin I dihydrobromide can be optimized for this purpose, particularly in addressing challenges related to tumor selectivity and minimizing side effects. This aligns with the growing demand for non-invasive therapeutic options in modern medicine.

Beyond biomedical applications, etioporphyrin I dihydrobromide is also a valuable asset in materials science. Its ability to form supramolecular assemblies and thin films has implications for developing organic electronics and sensors. For instance, porphyrin-based materials are being investigated for use in solar cells, where their light-harvesting properties could improve energy conversion efficiency. This resonates with the global push toward sustainable energy solutions, a topic frequently searched by users interested in green technology and renewable resources.

In the realm of biochemical research, etioporphyrin I dihydrobromide serves as a model compound for studying enzyme mimics and catalytic systems. Its structural similarity to naturally occurring porphyrins allows scientists to simulate biological processes, such as oxygen transport and redox reactions. This has led to breakthroughs in understanding metalloprotein behavior and designing artificial enzymes. Such advancements are particularly relevant to users searching for biomimicry or enzyme engineering topics.

The synthesis and purification of etioporphyrin I dihydrobromide require meticulous attention to detail. Modern techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, ensure the compound meets stringent purity standards. This is critical for applications where even minor impurities could skew experimental results. Researchers and manufacturers alike prioritize quality control to maintain the compound's reliability, a concern often highlighted in user queries about lab-grade chemicals and research reagents.

As interest in personalized medicine and targeted therapies grows, etioporphyrin I dihydrobromide is poised to play an even greater role. Its adaptability and functional diversity make it a cornerstone in the development of next-generation diagnostics and therapeutic agents. Whether you're a scientist exploring its photophysical properties or an engineer integrating it into advanced materials, this compound offers a wealth of opportunities for innovation.

In conclusion, etioporphyrin I dihydrobromide (CAS No. 69150-58-9) stands at the intersection of chemistry, biology, and technology. Its multifaceted applications—from medical research to energy solutions—reflect the compound's enduring relevance in contemporary science. By staying abreast of emerging trends and user inquiries, this guide aims to provide a thorough yet accessible overview of a molecule that continues to inspire breakthroughs across disciplines.